BENGHE Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Radiolabeled
[BH]MRS 1754 Binding Assay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRS 1754

Cat. No.: B1676832

Audience: Researchers, scientists, and drug development professionals.
Introduction:

MRS 1754, chemically known as N-(4-cyanophenyl)-2-[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-
dipropyl-1H-purin-8-yl)-phenoxy]acetamide, is a potent and selective antagonist for the A2B
adenosine receptor (A2BAR).[1][2][3][4] The tritiated form, [3H]MRS 1754, serves as a high-
affinity radioligand for the direct characterization of A2BARs.[1][4] This assay is crucial for
screening and characterizing novel A2BAR antagonists, which have therapeutic potential in
conditions like asthma.[1][4][5] This document provides a detailed protocol for performing
saturation and competition radioligand binding assays using [3H]MRS 1754.

Signaling Pathway Overview:

The A2B adenosine receptor is a G protein-coupled receptor (GPCR) that, upon activation by
its endogenous ligand adenosine, primarily couples to Gs proteins to stimulate adenylyl cyclase
activity, leading to an increase in intracellular cyclic AMP (cCAMP).[5][6] This signaling cascade
is involved in various physiological processes, including inflammation and vasodilation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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